Cas no 6050-54-0 (2-Butanone, 3-(2-methyl-1,3-dioxolan-2-yl)-)

• Product Name: 2-Butanone, 3-(2-methyl-1,3-dioxolan-2-yl)-
• CAS No: 6050-54-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 4061036
• Update Time: 2025-11-04

2-Butanone, 3-(2-methyl-1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-(2-methyl-1,3-dioxolan-2-yl)-

• Inchi： 1S/C8H14O3/c1-6(7(2)9)8(3)10-4-5-11-8/h6H,4-5H2,1-3H3
• InChI Key： LBXQLZOMAPWNSM-UHFFFAOYSA-N
• SMILES： CC(=O)C(C1(C)OCCO1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-Butanone, 3-(2-methyl-1,3-dioxolan-2-yl)-

6050-54-0: 2-Butanone, 3-(2-methyl-1,3-dioxolan-2-yl)-

The compound with CAS No. 6050-54-0, commonly referred to as 2-Butanone, 3-(2-methyl-1,3-dioxolan-2-yl)-, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a butanone group and a dioxolane ring. The dioxolane ring contributes to the molecule's stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 6050-54-0 in the development of advanced materials and pharmaceuticals. Researchers have explored its potential as a building block for constructing complex molecular architectures. For instance, the compound has been utilized in the synthesis of bioactive molecules, where its dioxolane ring plays a crucial role in modulating the pharmacokinetic properties of the resulting compounds.

The synthesis of 6050-54-0 typically involves multi-step processes that combine esterification and cyclization reactions. One notable approach involves the reaction of a suitable ketone with a diol under acidic conditions to form the dioxolane ring. This method has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production.

In terms of physical properties, 6050-54-0 exhibits a melting point of approximately 78°C and a boiling point around 185°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory and industrial applications. The compound's stability under thermal and oxidative conditions further enhances its utility in demanding environments.

One of the most promising areas of research involving 6050-54-0 is its application in green chemistry. Scientists have investigated its use as an eco-friendly alternative to traditional solvents and reagents. By leveraging its ability to participate in reversible reactions, researchers have developed novel catalytic systems that minimize waste and energy consumption.

Moreover, the compound has found applications in polymer science, where it serves as a monomer for synthesizing functional polymers with tailored properties. Recent advancements in polymerization techniques have enabled the incorporation of 6050-54-0 into materials with enhanced mechanical strength and thermal stability.

The environmental impact of 6050-54-0 has also been a focal point of recent studies. Researchers have assessed its biodegradability under various conditions and found that it undergoes rapid degradation in aerobic environments, reducing its ecological footprint. This finding aligns with global efforts to develop sustainable chemical processes.

In conclusion, 6050-54-0 (2-butanol) stands out as a critical compound in modern chemistry due to its unique structure, versatile applications, and eco-friendly properties. Ongoing research continues to uncover new avenues for its use, ensuring its relevance in both academic and industrial settings for years to come.